2-Bromo-6-cyano-4-hydroxybenzoic acid
Overview
Description
“2-Bromo-6-cyano-4-hydroxybenzoic acid” is a chemical compound . It is a derivative of benzoic acid, which is a type of aromatic carboxylic acid . The compound has a bromine atom, a cyano group, and a hydroxy group attached to the benzene ring .
Molecular Structure Analysis
The molecular formula of “2-Bromo-6-cyano-4-hydroxybenzoic acid” is C7H5BrO3 . The molecular weight is 217.02 . The structure includes a benzene ring with a bromine atom, a cyano group, and a hydroxy group attached to it .
Scientific Research Applications
Synthesis and Chemical Reactions
- 2-Bromo-6-cyano-4-hydroxybenzoic acid is used as a key intermediate in the synthesis of biologically important compounds. Its synthesis through continuous flow-flash chemistry has been efficiently scaled up, demonstrating its importance in organic synthesis and pharmaceuticals (Seto et al., 2019).
Environmental Impact and Degradation
- A strain of Pseudomonas aeruginosa, capable of degrading 2-bromobenzoic acid, was discovered. This indicates the potential for biological breakdown and environmental impact studies related to compounds like 2-bromo-6-cyano-4-hydroxybenzoic acid (Higson & Focht, 1990).
Synthesis for Analytical Applications
- The compound has been synthesized for use as a sensitive reagent in analytical chemistry, specifically in enzymatic methods for phenol determination (Feng Yu-chuan, 2012).
Biotechnological Applications
- Derivatives of 4-hydroxybenzoic acid, which include 2-bromo-6-cyano-4-hydroxybenzoic acid, are emerging as important intermediates for the production of high-value bioproducts. These compounds have potential applications in diverse fields such as food, cosmetics, pharmacy, and fungicides (Wang et al., 2018).
Formation and Decomposition in Disinfection Processes
- The formation and decomposition of brominated disinfection byproducts, including compounds like 2-bromo-6-cyano-4-hydroxybenzoic acid, have been studied. This research is relevant for understanding the chemical processes in water treatment and the potential health risks associated with these byproducts (Zhai & Zhang, 2011).
properties
IUPAC Name |
2-bromo-6-cyano-4-hydroxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrNO3/c9-6-2-5(11)1-4(3-10)7(6)8(12)13/h1-2,11H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRSGRMMVBYJZJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C#N)C(=O)O)Br)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401274432 |
Source
|
| Record name | Benzoic acid, 2-bromo-6-cyano-4-hydroxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401274432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-cyano-4-hydroxybenzoic acid | |
CAS RN |
1804381-47-2 |
Source
|
| Record name | Benzoic acid, 2-bromo-6-cyano-4-hydroxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1804381-47-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2-bromo-6-cyano-4-hydroxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401274432 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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